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Compound of Interest

Compound Name:
3-Bromo-5-

(bromomethyl)benzonitrile

Cat. No.: B054326 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-5-
(bromomethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-bromo-5-
(bromomethyl)benzonitrile (CAS RN: 124289-24-3), a brominated organic compound utilized

in organic synthesis and pharmaceutical development.[1] Due to its hazardous nature, strict

adherence to the following protocols is essential to ensure a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. Below is a summary of the available data for 3-bromo-5-
(bromomethyl)benzonitrile and related compounds.
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Property Value Source

Molecular Formula C8H5Br2N [2][3][4]

Molecular Weight 274.94 g/mol [2][3][4]

Appearance Solid [2]

Melting Point 93-96 °C

Storage Temperature 2-8°C, under inert atmosphere [2][3]

Hazard Identification and GHS Classification
3-Bromo-5-(bromomethyl)benzonitrile is classified as a hazardous substance. The GHS

hazard statements indicate significant health risks associated with exposure.

GHS Classification Hazard Statement Signal Word Pictograms

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed
Danger ☠️

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact

with skin
Danger ☠️

Acute Toxicity,

Inhalation (Category

3)

H331: Toxic if inhaled Danger ☠️

Skin

Corrosion/Irritation

(Category 1B)

H314: Causes severe

skin burns and eye

damage

Danger corrosive

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction
Warning Exclamation mark

Note: The GHS classification is based on data for 3-bromo-5-(bromomethyl)benzonitrile and

structurally similar compounds.[2][5]
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Adherence to proper handling and storage protocols is critical to minimize the risk of exposure

and ensure the stability of the compound.

Engineering Controls
Ventilation: All work with 3-bromo-5-(bromomethyl)benzonitrile must be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[6][7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[8][9]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling this compound.

PPE Type Specifications Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 or OSHA 29 CFR

1910.133 standards.[6][8][10]

Protects against splashes and

airborne particles that can

cause severe eye damage.

Skin Protection

Appropriate protective gloves

(e.g., Butyl Rubber, Polyvinyl

Alcohol) and a lab coat.[10][11]

Prevents skin contact, which

can be toxic and cause severe

burns.[2]

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator with an appropriate

filter for organic vapors and

particulates should be used

when engineering controls are

insufficient or during

emergency situations.[6][8]

Protects against the inhalation

of toxic dust and vapors.

Handling Procedures
Avoid direct contact with the substance.[7]
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Do not breathe dust, vapor, mist, or gas.[6]

Avoid the formation of dust and aerosols.[7][10]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in the laboratory.[11]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[1][7]

Keep the container tightly closed and sealed.[6][7][12]

Store locked up.[8]

This compound is light-sensitive and should be stored away from direct sunlight.[7]

Segregate from incompatible materials such as bases, alcohols, amines, metals, and

oxidizing agents.[8][11]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air immediately.[8][13] If

breathing is difficult or has stopped, provide

artificial respiration.[10][13] Seek immediate

medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

[7][8] Wash the affected area thoroughly with

soap and plenty of water for at least 15 minutes.

[8][10] Seek immediate medical attention.[7][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[8]

Remove contact lenses if present and easy to

do.[10] Seek immediate medical attention.[8][10]

Ingestion

Do NOT induce vomiting.[8][13] Rinse mouth

with water.[10] Never give anything by mouth to

an unconscious person.[8][10] Seek immediate

medical attention.[10]

Spill Response
Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal.[6][8]

Major Spills: In case of a large spill, evacuate the area immediately and contact emergency

services.[12][14] Only trained personnel equipped with appropriate PPE should handle the

cleanup.[7]

Prevent the spilled material from entering drains.[7][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[10]
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Unsuitable Extinguishing Media: Do not use a direct stream of water as it may scatter the

material.[6]

Hazardous Combustion Products: Upon heating, this compound may decompose to produce

toxic fumes, including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[8]

[10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][10]

Waste Disposal
Dispose of 3-bromo-5-(bromomethyl)benzonitrile and any contaminated materials as

hazardous waste in accordance with local, regional, and national regulations.[10] Do not allow

the chemical to enter drains or the environment.[7][12]

Experimental Protocol: General Procedure for
Handling a Hazardous Solid Compound
The following is a generalized protocol for the safe handling and use of 3-bromo-5-
(bromomethyl)benzonitrile in a laboratory setting. This protocol should be adapted to the

specific requirements of the experiment.

Preparation and Pre-computation:

Review the Safety Data Sheet (SDS) for 3-bromo-5-(bromomethyl)benzonitrile and all

other reagents to be used.

Calculate the required amounts of all reagents and prepare a detailed experimental plan.

Ensure that all necessary PPE is available and in good condition.

Donning PPE:

Put on a lab coat, followed by chemical safety goggles and any additional face protection

required.
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Select and inspect the appropriate chemical-resistant gloves and wear them before

handling any chemicals.

Experimental Setup in a Fume Hood:

Set up all necessary glassware and equipment within a certified chemical fume hood.

Ensure the fume hood sash is at the appropriate working height.

Weighing and Transfer:

Weigh the required amount of 3-bromo-5-(bromomethyl)benzonitrile in a tared

container within the fume hood or in a balance enclosure with appropriate ventilation.

Carefully transfer the solid to the reaction vessel, minimizing the creation of dust.

Running the Reaction:

Conduct all subsequent steps of the experiment within the fume hood.

Continuously monitor the reaction for any unexpected changes.

Work-up and Purification:

Perform all extraction, filtration, and purification steps within the fume hood.

Decontamination and Cleanup:

Decontaminate all glassware and equipment that have come into contact with the

hazardous material using an appropriate method.

Wipe down the work surface in the fume hood.

Doffing PPE:

Remove gloves using the proper technique to avoid contaminating your hands.

Remove your lab coat and eye protection.
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Wash your hands thoroughly with soap and water.

Waste Disposal:

Collect all waste materials in appropriately labeled hazardous waste containers.

Visualized Safety Workflow
The following diagram illustrates a logical workflow for handling hazardous chemicals in a

laboratory setting.

Preparation Execution

Cleanup & Disposal

Emergency Response

Review SDS Plan Experiment Prepare PPE Don PPE Work in Fume Hood Handle Chemical Monitor Reaction

Spill

Exposure

Decontaminate

Fire

Dispose of Waste Doff PPE Wash HandsCleanup

First Aid

Evacuate

Click to download full resolution via product page

A flowchart illustrating the key stages of a safe laboratory workflow for handling hazardous

chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b054326?utm_src=pdf-body-img
https://www.benchchem.com/product/b054326?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. 3-Bromo-5-(bromomethyl)benzonitrile | 124289-24-3 [sigmaaldrich.com]

3. 124289-24-3|3-Bromo-5-(bromomethyl)benzonitrile|BLD Pharm [bldpharm.com]

4. 3-Bromo-5-(bromomethyl)benzonitrile - CAS:124289-24-3 - Sunway Pharm Ltd
[3wpharm.com]

5. 3-(Bromomethyl)-5-fluorobenzonitrile | C8H5BrFN | CID 66652629 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 3-(Bromomethyl)benzonitrile(28188-41-2)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

7. canbipharm.com [canbipharm.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. cdhfinechemical.com [cdhfinechemical.com]

11. nj.gov [nj.gov]

12. ehs.providence.edu [ehs.providence.edu]

13. BROMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

14. scribd.com [scribd.com]

To cite this document: BenchChem. [3-Bromo-5-(bromomethyl)benzonitrile safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054326#3-bromo-5-bromomethyl-benzonitrile-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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